Cas no 1609407-57-9 (N-(2,5-dimethoxybenzyl)-2-phenylethanamine hydrobromide)

• Product Name: N-(2,5-dimethoxybenzyl)-2-phenylethanamine hydrobromide
• CAS No: 1609407-57-9
• MF: C₁₇H₂₂BrNO₂
• MW: 352.266084194183
• MDL: MFCD13186491
• CID: 4608775
• Update Time: 2025-10-25

N-(2,5-dimethoxybenzyl)-2-phenylethanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxybenzyl)-2-phenylethanamine hydrobromide

• MDL： MFCD13186491
• Inchi： 1S/C17H21NO2.BrH/c1-19-16-8-9-17(20-2)15(12-16)13-18-11-10-14-6-4-3-5-7-14;/h3-9,12,18H,10-11,13H2,1-2H3;1H
• InChI Key： IHLDHQDANSNIGG-UHFFFAOYSA-N
• SMILES： Br.O(C)C1C=CC(=CC=1CNCCC1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 253
• Topological Polar Surface Area: 30.5

Additional information on N-(2,5-dimethoxybenzyl)-2-phenylethanamine hydrobromide

Introduction to N-(2,5-dimethoxybenzyl)-2-phenylethanamine hydrobromide (CAS No. 1609407-57-9)

N-(2,5-dimethoxybenzyl-2-phenylethanamine hydrobromide) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. With a CAS number of 1609407-57-9, this compound has been extensively studied for its potential applications in drug development and medicinal chemistry.

The molecular framework of N-(2,5-dimethoxybenzyl-2-phenylethanamine hydrobromide) consists of a benzyl group attached to an amine moiety, which is further substituted with a phenyl ring. This structural configuration imparts specific chemical properties that make it a valuable candidate for various pharmacological investigations. The presence of both dimethoxy and phenyl groups enhances its reactivity and binding affinity, making it a promising scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards compounds with complex aromatic structures due to their diverse biological activities. N-(2,5-dimethoxybenzyl-2-phenylethanamine hydrobromide) has been explored for its potential role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. Its ability to interact with specific targets has made it a focal point in the development of drugs targeting neurological disorders and chronic inflammatory conditions.

One of the most compelling aspects of N-(2,5-dimethoxybenzyl-2-phenylethanamine hydrobromide) is its structural similarity to several known pharmacologically active compounds. This similarity suggests that it may exhibit comparable or even enhanced biological effects. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with improved pharmacokinetic profiles and therapeutic efficacy.

The synthesis of N-(2,5-dimethoxybenzyl-2-phenylethanamine hydrobromide) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of benzaldehyde derivatives with appropriate amine precursors, followed by bromination and purification steps. The final product is obtained as a hydrobromide salt, which enhances its stability and solubility for further applications.

The pharmacological properties of N-(2,5-dimethoxybenzyl-2-phenylethanamine hydrobromide) have been the subject of numerous preclinical studies. These studies have revealed intriguing findings regarding its interaction with various biological targets. For instance, preliminary data suggest that it may exhibit inhibitory effects on enzymes involved in neurotransmitter metabolism, potentially making it useful in the treatment of cognitive disorders and mood disorders.

In addition to its neurological applications, N-(2,5-dimethoxybenzyl-2-phenylethanamine hydrobromide) has shown promise in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The compound's ability to interact with inflammatory mediators has led researchers to explore its potential as an anti-inflammatory agent.

The synthetic pathways for N-(2,5-dimethoxybenzyl-2-phenylethanamine hydrobromide) have been optimized to ensure scalability and cost-effectiveness for industrial production. Advances in synthetic methodologies have enabled the efficient preparation of large quantities of this compound for both research and commercial purposes. These advancements are crucial for facilitating further pharmacological investigations and eventual clinical trials.

The future prospects for N-(2,5-dimethoxybenzyl-2-phenylethanamine hydrobromide) are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this compound closer to clinical use. As our understanding of its pharmacological properties continues to grow, so too will its potential as a therapeutic agent.

In conclusion, N-(2,5-dimethoxybenzyl strong>>)-<0x200B;span style="font-weight: bold;">phenylethanamine hydrobromide </span>(CAS No. 1609407-57-9) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.